Cas no 2171866-06-9 (1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

1-3-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one is a fluorinated pyrazole derivative with notable applications in agrochemical and pharmaceutical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of biologically active compounds. The propan-2-yl substituent contributes to improved lipophilicity, facilitating membrane permeability. This compound exhibits potential as a key building block in the development of novel fungicides and herbicides due to its structural versatility and reactivity. Its well-defined chemical properties enable precise modifications, supporting advancements in crop protection and medicinal chemistry. The compound’s stability under various conditions further underscores its utility in industrial and laboratory settings.
1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one structure
2171866-06-9 structure
Product Name:1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
CAS No:2171866-06-9
MF:C9H12F2N2O
MW:202.201189041138
CID:5817822
PubChem ID:165587076
Update Time:2025-06-07

1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
    • 1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
    • 2171866-06-9
    • EN300-1617374
    • Inchi: 1S/C9H12F2N2O/c1-5(2)13-8(6(3)14)4-7(12-13)9(10)11/h4-5,9H,1-3H3
    • InChI Key: MSMZFSBATWQJDL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(C)=O)N(C(C)C)N=1)F

Computed Properties

  • Exact Mass: 202.09176933g/mol
  • Monoisotopic Mass: 202.09176933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.9Ų

1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1617374-0.05g
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$780.0 2023-06-04
Enamine
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Enamine
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Enamine
EN300-1617374-1.0g
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Enamine
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Enamine
EN300-1617374-5.0g
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Enamine
EN300-1617374-10.0g
1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
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Enamine
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Enamine
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